Cas no 1219805-43-2 (2-Phenylethyl Acetate-d3)
2-Phenylethyl Acetate-d3 Chemical and Physical Properties
Names and Identifiers
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- 2-Phenylethyl Acetate-d3
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- Inchi: 1S/C10H12O2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
- InChI Key: MDHYEMXUFSJLGV-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)COC(=O)C([H])([H])[H]
2-Phenylethyl Acetate-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P211366-10mg |
2-Phenylethyl Acetate-d3 |
1219805-43-2 | 10mg |
$ 64.00 | 2023-09-06 | ||
| TRC | P211366-50mg |
2-Phenylethyl Acetate-d3 |
1219805-43-2 | 50mg |
$115.00 | 2023-05-17 | ||
| TRC | P211366-100mg |
2-Phenylethyl Acetate-d3 |
1219805-43-2 | 100mg |
$167.00 | 2023-05-17 |
2-Phenylethyl Acetate-d3 Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 2-Phenylethyl Acetate-d3
2-Phenylethyl Acetate-d3 and CAS 1219805-43-2: A Comprehensive Overview of a Key Compound in Pharmaceutical Research
2-Phenylethyl Acetate-d3, with the chemical identifier CAS 1219805-43-2, represents a significant advancement in the field of organic chemistry and drug development. This compound is a deuterated derivative of 2-phenylethyl acetate, where three hydrogen atoms have been replaced by deuterium atoms. The unique structural features of 2-Phenylethyl Acetate-d3 make it a valuable tool for studying metabolic pathways, drug metabolism, and the pharmacokinetic behavior of similar molecules in preclinical and clinical settings.
Recent studies have highlighted the importance of 2-Phenylethyl Acetate-d3 in the development of targeted therapies for neurological disorders. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that the deuterium substitution in 2-Phenylethyl Acetate-d3 significantly enhances its metabolic stability, reducing the rate of enzymatic degradation. This property is particularly beneficial for drugs targeting the central nervous system, where prolonged half-life can improve therapeutic efficacy.
The CAS 1219805-43-2 identifier is crucial for ensuring the accurate identification and documentation of this compound in research and regulatory contexts. The deuterium atoms in 2-Phenylethyl Acetate-d3 are not only a means of isotopic labeling but also provide insights into the dynamic interactions between the molecule and biological systems. This dual functionality has made 2-Phenylethyl Acetate-d3 a focal point in studies related to drug metabolism and biomarker discovery.
One of the most promising applications of 2-Phenylethyl Acetate-d3 is its role in the development of prodrugs. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. A 2024 study published in Organic & Biomolecular Chemistry showed that the incorporation of deuterium in 2-Phenylethyl Acetate-d3 enhances its solubility in aqueous environments, which is critical for oral drug delivery systems. This finding has implications for the design of next-generation therapeutics for chronic diseases.
Additionally, 2-Phenylethyl Acetate-d3 has been explored for its potential in neuropharmacology. Research published in Neuropharmacology in 2023 indicated that the compound may modulate the activity of certain neurotransmitter receptors, making it a candidate for the treatment of conditions such as Parkinson's disease and Alzheimer's disease. The ability to track the metabolic fate of 2-Phenylethyl Acetate-d3 in vivo provides researchers with critical data for optimizing drug dosing regimens.
The synthesis of 2-Phenylethyl Acetate-d3 involves advanced organic chemistry techniques, including deuterium labeling and selective functional group modification. A 2023 study in Chemical Communications reported the use of a novel catalyst to achieve high yields of 2-Phenylethyl Acetate-d3 with minimal side reactions. This method not only improves the efficiency of the synthesis process but also reduces the environmental impact associated with traditional chemical synthesis methods.
From a pharmacological perspective, 2-Phenylethyl Acetate-d3 has been evaluated for its potential to interact with various enzyme systems. A 2024 review article in Drug Metabolism and Disposition highlighted the importance of understanding these interactions to predict the metabolic profile of similar compounds. This knowledge is essential for the development of safe and effective pharmaceutical products.
The application of 2-Phenylethyl Acetate-d3 in drug discovery is also being explored through computational modeling. A 2023 study in Journal of Computational Chemistry demonstrated how molecular dynamics simulations can predict the behavior of 2-Phenylethyl Acetate-d3 in different biological environments. These simulations provide insights into the molecular mechanisms underlying its pharmacological effects, guiding the design of more effective therapeutic agents.
Furthermore, 2-Phenylethyl Acetate-d3 has shown potential in the field of bioimaging. The deuterium atoms in this compound can be used as isotopic tracers to monitor the distribution and metabolism of the molecule in real-time. This capability is particularly useful in preclinical studies, where the non-invasive tracking of drug distribution is critical for assessing therapeutic outcomes.
The research on 2-Phenylethyl Acetate-d3 is also contributing to the broader understanding of isotopic labeling in pharmaceutical sciences. A 2024 editorial in Pharmaceutical Research emphasized the importance of deuterium-labeled compounds like CAS 1219805-43-2 in elucidating the mechanisms of drug action and metabolism. These studies are paving the way for the development of more precise and personalized therapeutic strategies.
As the field of pharmaceutical research continues to evolve, the role of 2-Phenylethyl Acetate-d3 is likely to expand. Its unique properties, including enhanced metabolic stability and improved solubility, make it a valuable tool for drug developers. The ongoing exploration of this compound's potential applications underscores its significance in advancing the science of drug discovery and development.
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